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Introduction

Trisylhydrazide, scientifically known as 2,4,6-Triisopropylbenzenesulfonyl hydrazide, is a
versatile organic compound primarily utilized as a reagent in chemical synthesis. This technical
guide provides a comprehensive overview of its physical and chemical properties, a detailed
(though generalized) experimental protocol for its synthesis, and a discussion of its known
applications. It is important to note at the outset that, despite its utility in synthesizing molecules
of pharmaceutical interest, public domain information regarding the direct biological activity,
mechanism of action, or specific signaling pathways of Trisylhydrazide is not available at the
time of this writing.

Core Physicochemical Properties

Trisylhydrazide is a white crystalline solid at room temperature.[1] Its key identifiers and
physicochemical properties are summarized in the tables below for easy reference.

Table 1: Compound Identification
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Identifier

Value

Common Name

Trisylhydrazide

2,4,6-Triisopropylbenzenesulfonyl hydrazide,

Synonyms TPSH, Trisylhydrazine, 2,4,6-
Triisopropylbenzenesulfonohydrazide
2,4,6-tri(propan-2-

IUPAC Name ]
yl)benzenesulfonohydrazide[2]

CAS Number 39085-59-1[1]

Molecular Formula

C15H26N202S[1][2]

Molecular Weight 298.44 g/mol [1][2]
INChl=1S/C15H26N202S/c1-9(2)12-7-

InChl 13(10(3)4)15(20(18,19)17-16)14(8-
12)11(5)6/h7-11,17H,16H2,1-6H3

InChiKey UGRVYFQFDZRNMQ-UHFFFAQYSA-N

SMILES CC(C)clcc(C(C)C)e(c(c1)C(C)C)S(=0)(=O)NN

ble 2: Physical and Chemical :

Property Value Source
White crystalline powder/Off-

Appearance ) ) [11[3]
White Solid

Melting Point 110-112 °C (decomposes) [1]

Boiling Point (Predicted)

396.6 £52.0 °C

Density (Predicted) 1.075 g/cm3
pKa (Predicted) 9.51+£0.10

N Slightly soluble in Chloroform
Solubility

and Methanol

Storage Temperature

-20°C, under inert atmosphere [1][3]
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Chemical Synthesis and Reactivity

Trisylhydrazide is a key reagent in various organic transformations, primarily as a source of
diimide for the reduction of double bonds and for the synthesis of nitrogen-containing
heterocycles.[4]

General Synthetic Pathway

The synthesis of Trisylhydrazide follows the general principle of reacting a sulfonyl chloride with
hydrazine. The bulky 2,4,6-triisopropylbenzenesulfonyl chloride is the precursor for this
reaction.

Reactants

2,4,6-Triisopropylbenzenesulfonyl chloride Hydrazine Hydrate

Reacts with

Synthesis

Reaction in an appropriate
solvent (e.g., THF)
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Product
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Caption: General synthesis of Trisylhydrazide.
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Key Chemical Reactions

Trisylhydrazide is a valuable reagent for several key transformations in organic synthesis.

e Generation of Diimide: In the presence of a base, Trisylhydrazide decomposes to form
diimide (N2Hz), a reagent used for the stereoselective reduction of non-polar double and
triple bonds.

o Formation of Hydrazones: It readily undergoes condensation reactions with aldehydes and
ketones to form the corresponding trisylhydrazones. These hydrazones are stable
intermediates that can be further converted into other functional groups.[4]

o Synthesis of Heterocycles: Trisylhydrazide and its derivatives are used in the synthesis of
various nitrogen-containing heterocyclic compounds, which are important scaffolds in
medicinal chemistry.[5]
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Caption: Key chemical applications of Trisylhydrazide.

Experimental Protocols
General Synthesis of Sulfonyl Hydrazides

The following is a generalized protocol for the synthesis of sulfonyl hydrazides. Specific
optimization of solvent, temperature, and reaction time would be necessary for the synthesis of
Trisylhydrazide, particularly considering the steric hindrance from the isopropyl groups.

Materials:

o Appropriate sulfonyl chloride (e.g., 2,4,6-Triisopropylbenzenesulfonyl chloride)

Hydrazine hydrate (80% solution)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate

Silica gel for column chromatography

Standard laboratory glassware and stirring apparatus

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve hydrazine hydrate (2.1
equivalents) in anhydrous THF.

e Cool the solution to -8 °C using an appropriate cooling bath.

e Slowly add a solution of the sulfonyl chloride (1 equivalent) in THF to the cooled hydrazine
solution with vigorous stirring.

¢ Maintain the reaction temperature at -8 °C and continue stirring for approximately 30
minutes.

o After the reaction is complete (monitored by TLC), quench the reaction by adding cold water.
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» Extract the aqueous mixture with ethyl acetate.
« Combine the organic layers, dry over anhydrous sodium sulfate, and filter.
o Concentrate the filtrate under reduced pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a mixture of chloroform and methanol) to yield the pure sulfonyl hydrazide.

Biological Activity and Drug Development Potential

A thorough search of scientific literature and chemical databases reveals no specific studies on
the biological activity, mechanism of action, or toxicological profile of Trisylhydrazide itself.
While it is used as a reagent in the synthesis of compounds that may have pharmaceutical
applications, including potential anti-inflammatory and analgesic drugs, the molecule itself has
not been reported as a biologically active agent.[1]

For professionals in drug development, Trisylhydrazide should be considered a synthetic tool
rather than a potential therapeutic agent based on current knowledge. Its value lies in its ability
to facilitate the construction of complex molecular architectures that may be of interest for
biological screening.

Conclusion

Trisylhydrazide is a well-characterized organic reagent with defined physical and chemical
properties. Its primary utility is in the field of organic synthesis, where it serves as a source of
diimide and a precursor for hydrazones and heterocyclic systems. While it plays a role in the
synthesis of pharmaceutically relevant molecules, there is currently no available data to
suggest that Trisylhydrazide itself possesses any direct biological activity or is a subject of
investigation in drug development for its therapeutic effects. Researchers should handle this
compound with the appropriate safety precautions for a combustible solid and skin/eye irritant.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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